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Compound of Interest

Compound Name: Pirlindole mesylate

CAS No.: 207572-66-5

Cat. No.: B1662255

Get Quote

This guide provides an in-depth technical overview of pirlindole mesylate, a tetracyclic

antidepressant with a unique pharmacological profile. Designed for researchers, scientists, and

drug development professionals, this document delves into the core chemical structure,

physicochemical properties, mechanism of action, and analytical methodologies pertinent to

the study and application of this compound.

Introduction: Unveiling Pirlindole Mesylate
Pirlindole, also known by the trade name Pirazidol, is a reversible inhibitor of monoamine

oxidase A (RIMA) that has been utilized in the treatment of depressive disorders.[1] Its

tetracyclic structure distinguishes it from classical tricyclic antidepressants and irreversible

monoamine oxidase inhibitors. The mesylate salt form enhances its solubility and suitability for

pharmaceutical formulations. This guide will explore the fundamental characteristics of

pirlindole mesylate to provide a comprehensive resource for its scientific and clinical

investigation.
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A thorough understanding of the chemical and physical properties of pirlindole mesylate is

fundamental for its development and analysis.

Chemical Structure
Pirlindole mesylate is chemically designated as 8-methyl-2,3,3a,4,5,6-hexahydro-1H-

pyrazino[3,2,1-jk]carbazole methanesulfonate.[2] The core structure consists of a tetracyclic

system with a pyrazino and carbazole ring fusion.

Caption: Chemical structure of Pirlindole Mesylate.

Physicochemical Data
The following table summarizes the key physicochemical properties of pirlindole mesylate,

which are crucial for formulation development, analytical method design, and pharmacokinetic

studies.
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Property Value Source(s)

IUPAC Name

8-methyl-2,3,3a,4,5,6-

hexahydro-1H-pyrazino[3,2,1-

jk]carbazole methanesulfonate

[2]

CAS Number

60762-57-4 (Pirlindole),

207572-66-5 (Pirlindole

Mesylate)

[2][3]

Molecular Formula C₁₅H₁₈N₂·CH₄O₃S [4]

Molecular Weight 322.42 g/mol [4]

Melting Point 145 °C (for Pirlindole base) [5]

Solubility

Soluble to 50 mM in water with

gentle warming.[6] Sparingly

soluble in methanol (1-10

mg/ml) and slightly soluble in

acetonitrile (0.1-1 mg/ml).[7]

[6][7]

pKa
Not explicitly found in

searches.

LogP 2.8 (for Pirlindole base) [5]

Mechanism of Action: A Reversible Approach to
MAO-A Inhibition
Pirlindole's primary therapeutic effect stems from its selective and reversible inhibition of

monoamine oxidase A (MAO-A).[5][8] This mode of action differentiates it from older,

irreversible MAOIs, offering a more favorable safety profile, particularly concerning dietary

tyramine interactions (the "cheese effect").[9]

Primary Mechanism: MAO-A Inhibition
MAO-A is a key enzyme in the metabolism of monoamine neurotransmitters such as serotonin,

norepinephrine, and dopamine in the brain.[1] By reversibly binding to and inhibiting MAO-A,

pirlindole increases the synaptic availability of these neurotransmitters, which is believed to be
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the cornerstone of its antidepressant and anxiolytic effects.[10] The reversibility of this inhibition

allows for a quicker recovery of enzyme activity upon discontinuation of the drug.[10]

Secondary Mechanisms and Neuroprotective Properties
Beyond its primary action on MAO-A, pirlindole exhibits other pharmacological activities that

may contribute to its therapeutic profile:

Neurotransmitter Reuptake Inhibition: Pirlindole has a secondary, weaker inhibitory effect on

the reuptake of norepinephrine and serotonin.[8]

Neuroprotection against Oxidative Stress: Studies have demonstrated that pirlindole and its

metabolite, dehydropirlindole, can protect cultured neuronal cells from cell death induced by

oxidative stress. This protective effect appears to be independent of MAO-A inhibition and

may be related to free radical scavenging properties.

Protection against Nitric Oxide-Induced Toxicity: Pirlindole has also been shown to protect

neurons against nitric oxide (NO)-induced toxicity, suggesting a potential role in mitigating

neuronal damage in conditions where NO is implicated.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.medchemexpress.com/pirlindole.html
https://www.medchemexpress.com/pirlindole.html
https://www.researchgate.net/post/RP-HPLC-of-strongly-non-polar-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Presynaptic Neuron

Synaptic Cleft

Postsynaptic Neuron

Pirlindole

MAO-A

Reversible
Inhibition

Reuptake
Transporters

Weak
Inhibition

Serotonin (5-HT)
Norepinephrine (NE)

Metabolism

Synaptic Vesicles

Packaging

Increased 5-HT & NE

Release Reuptake

Postsynaptic
Receptors

Neuronal Signal

Click to download full resolution via product page

Caption: Mechanism of action of Pirlindole at the synapse.

Experimental Protocol: Quantitative Analysis by
HPLC
The ability to accurately quantify pirlindole in various matrices is essential for preclinical and

clinical research. High-Performance Liquid Chromatography (HPLC) is a robust and widely
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used technique for this purpose. The following protocol is a representative method for the

determination of pirlindole in biological fluids.

Objective
To quantify the concentration of pirlindole in plasma and urine samples using a validated

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with

fluorescence detection.

Materials and Instrumentation
HPLC System: A system equipped with a pump, autosampler, column oven, and

fluorescence detector.

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A suitable mixture of an aqueous buffer (e.g., phosphate buffer) and an

organic modifier (e.g., acetonitrile). The exact composition should be optimized for ideal

separation.

Reagents: Acetonitrile (HPLC grade), methanol (HPLC grade), dichloromethane, and

reagents for buffer preparation.

Pirlindole Mesylate Reference Standard

Step-by-Step Methodology
1. Standard Solution Preparation: a. Prepare a stock solution of pirlindole mesylate (e.g., 1

mg/mL) in methanol. b. Perform serial dilutions of the stock solution with the mobile phase to

create a series of calibration standards (e.g., 1 ng/mL to 1000 ng/mL).

2. Sample Preparation:

Plasma: a. To 1 mL of plasma, add an internal standard. b. Perform a liquid-liquid extraction
by adding 5 mL of dichloromethane and vortexing for 2 minutes. c. Centrifuge at 3000 rpm
for 10 minutes. d. Carefully transfer the organic (lower) layer to a clean tube and evaporate
to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in a known volume
of mobile phase (e.g., 200 µL).
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Urine: a. Dilute the urine sample with the mobile phase (e.g., 1:10 dilution). b. Filter the
diluted sample through a 0.45 µm syringe filter prior to injection.

3. Chromatographic Conditions:

Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Injection Volume: 20 µL
Fluorescence Detection: Excitation and emission wavelengths should be optimized for
pirlindole (specific wavelengths not found in the provided search results, would require
experimental determination).

4. Data Analysis: a. Construct a calibration curve by plotting the peak area ratio

(pirlindole/internal standard) against the concentration of the calibration standards. b.

Determine the concentration of pirlindole in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Sample Preparation HPLC Analysis Data Analysis

Plasma or Urine Sample Extraction (Plasma) or
Dilution (Urine)

Reconstitution in
Mobile Phase Inject into HPLC Separation on

C18 Column
Fluorescence

Detection Obtain Chromatogram Quantify using
Calibration Curve Report Concentration

Click to download full resolution via product page

Caption: Experimental workflow for the HPLC analysis of Pirlindole.

Conclusion
Pirlindole mesylate presents a compelling profile for a CNS-active therapeutic agent. Its

primary mechanism as a selective and reversible MAO-A inhibitor, coupled with its secondary

neuroprotective effects, offers a multifaceted approach to the treatment of depression. The

analytical methodologies, particularly RP-HPLC, provide a robust framework for its quantitative

analysis in research and quality control settings. This guide has synthesized the key technical

aspects of pirlindole mesylate to support its continued investigation and potential clinical

application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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